Cas no 2229352-42-3 (2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine)

2-(3-tert-Butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine is a pyrazole-based amine compound characterized by its sterically hindered tertiary butyl and methyl substituents, which enhance its stability and reactivity profile. The structural configuration, featuring a tertiary carbon center adjacent to the pyrazole ring, contributes to its utility as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The methylamine moiety further increases its versatility in nucleophilic substitution reactions. Its well-defined molecular architecture ensures consistent performance in applications requiring selective functionalization. The compound is typically handled under controlled conditions due to its reactive amine group, making it suitable for specialized synthetic pathways.
2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine structure
2229352-42-3 structure
Product Name:2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine
CAS No:2229352-42-3
MF:C12H23N3
MW:209.331122636795
CID:6557863
PubChem ID:165866763
Update Time:2025-10-29

2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine
    • [2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl](methyl)amine
    • 2229352-42-3
    • EN300-1731371
    • Inchi: 1S/C12H23N3/c1-11(2,3)10-9(8-15(7)14-10)12(4,5)13-6/h8,13H,1-7H3
    • InChI Key: SNTCDTGEEIBTPU-UHFFFAOYSA-N
    • SMILES: N(C)C(C)(C)C1=CN(C)N=C1C(C)(C)C

Computed Properties

  • Exact Mass: 209.189197746g/mol
  • Monoisotopic Mass: 209.189197746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 29.8Ų

2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1731371-0.05g
[2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl](methyl)amine
2229352-42-3
0.05g
$1224.0 2023-09-20
Enamine
EN300-1731371-0.1g
[2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl](methyl)amine
2229352-42-3
0.1g
$1283.0 2023-09-20
Enamine
EN300-1731371-0.25g
[2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl](methyl)amine
2229352-42-3
0.25g
$1341.0 2023-09-20
Enamine
EN300-1731371-0.5g
[2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl](methyl)amine
2229352-42-3
0.5g
$1399.0 2023-09-20
Enamine
EN300-1731371-1.0g
[2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl](methyl)amine
2229352-42-3
1g
$1458.0 2023-05-26
Enamine
EN300-1731371-2.5g
[2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl](methyl)amine
2229352-42-3
2.5g
$2856.0 2023-09-20
Enamine
EN300-1731371-5.0g
[2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl](methyl)amine
2229352-42-3
5g
$4226.0 2023-05-26
Enamine
EN300-1731371-10.0g
[2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl](methyl)amine
2229352-42-3
10g
$6266.0 2023-05-26
Enamine
EN300-1731371-1g
[2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl](methyl)amine
2229352-42-3
1g
$1458.0 2023-09-20
Enamine
EN300-1731371-5g
[2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl](methyl)amine
2229352-42-3
5g
$4226.0 2023-09-20

2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine Related Literature

Additional information on 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine

Research Brief on 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine (CAS: 2229352-42-3)

The compound 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine (CAS: 2229352-42-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological activities, and potential clinical implications.

Recent studies have highlighted the compound's role as a modulator of specific biological pathways, particularly in the context of neurological disorders and inflammatory diseases. Its structural features, including the tert-butyl and pyrazole moieties, contribute to its high binding affinity for target proteins, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and in vitro assays to elucidate its mechanism of action, revealing interactions with key receptors and enzymes involved in disease pathogenesis.

One of the most notable findings is the compound's efficacy in preclinical models of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Experimental data suggest that 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine exhibits neuroprotective effects by inhibiting oxidative stress and reducing neuroinflammation. These results have spurred further investigations into its pharmacokinetic properties, including bioavailability and metabolic stability, to assess its suitability for clinical trials.

In addition to its neurological applications, the compound has shown promise in oncology research. Preliminary studies indicate that it may act as an inhibitor of specific kinases involved in cancer cell proliferation. This dual functionality underscores its versatility and potential as a multi-target therapeutic agent. However, challenges such as optimizing its selectivity and minimizing off-target effects remain areas of active research.

Looking ahead, the integration of 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine into drug discovery pipelines will require collaborative efforts between chemists, biologists, and clinicians. Future studies should focus on refining its synthetic routes, exploring novel derivatives, and conducting rigorous safety assessments. The compound's unique profile positions it as a valuable tool for advancing our understanding of complex diseases and developing next-generation therapeutics.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.